Cas no 921862-54-6 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 921862-54-6
• MF: C₂₀H₁₃NO₃S
• MW: 347.387123823166
• CID: 6441874
• Update Time: 2025-05-19

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide
• N-(9,10-dioxoanthracen-1-yl)-2-thiophen-2-ylacetamide

• Inchi： 1S/C20H13NO3S/c22-17(11-12-5-4-10-25-12)21-16-9-3-8-15-18(16)20(24)14-7-2-1-6-13(14)19(15)23/h1-10H,11H2,(H,21,22)
• InChI Key： PEFSRIXYSXENHW-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)(=O)CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide

Professional Introduction to N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide (CAS No. 921862-54-6)

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 921862-54-6, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. Its unique structural features, combining an anthraquinone moiety with a thiophene ring system, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The chemical structure of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide is characterized by its rigid aromatic core, which includes a highly conjugated system. This system not only contributes to the compound's stability but also influences its electronic properties, making it a valuable scaffold for designing molecules with specific biological activities. The presence of both oxygen and sulfur atoms in the molecule introduces additional layers of complexity, which can be exploited to modulate interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from anthraquinone derivatives. These compounds have shown potential in various biological assays due to their ability to interact with multiple targets within biological systems. The incorporation of a thiophene ring into the anthraquinone core enhances the molecule's pharmacological profile by introducing additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. Such interactions are crucial for the binding affinity and selectivity of drug candidates.

One of the most compelling aspects of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide is its potential as a kinase inhibitor. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases without causing broad toxicity.

The anthraquinone moiety in this compound is known to exhibit kinase inhibitory activity due to its ability to bind to the ATP-binding pocket of kinases. This binding can be further modulated by the presence of the thiophene ring, which can interact with specific residues in the kinase active site. Recent studies have demonstrated that anthraquinone derivatives can serve as effective inhibitors of tyrosine kinases, which are overexpressed in many cancer cells. The addition of a thiophene group enhances the potency and selectivity of these inhibitors by optimizing their binding interactions.

In addition to its kinase inhibitory properties, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide has shown promise as an antioxidant agent. Oxidative stress is a key factor in the development of various chronic diseases, including neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals and inhibit oxidative processes makes it a potential therapeutic candidate for these conditions. The conjugated system present in the anthraquinone core contributes to its antioxidant activity by facilitating electron delocalization and stabilizing reactive intermediates.

The synthesis of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The starting materials for this synthesis include anthraquinone derivatives and thiophene-based precursors. Key reaction steps include condensation reactions followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in the synthesis process.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-(thiophen-2-yli)acetamide exhibits favorable oral bioavailability and moderate metabolic stability. These properties make it a promising candidate for further development into an oral therapeutic agent.

In conclusion, N-(9,10-dioxo-9,10-dihydroanthracen-l -yl)-2-(]acetamide (CAS No. 921862_54_6) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of an anthraquinone core and a thiophene ring system makes it an attractive scaffold for designing molecules with diverse biological activities. Ongoing research into its pharmacological properties continues to uncover new opportunities for therapeutic intervention across various disease areas.